Cas no 10006-92-5 (2-(1H-Indol-3-yl)propan-1-ol)

2-(1H-Indol-3-yl)propan-1-ol is a versatile indole derivative characterized by its hydroxyl and propyl side chain functionalization at the 3-position of the indole core. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. Its structural features, including the reactive hydroxyl group and the indole moiety, enable diverse chemical modifications, making it useful for constructing complex heterocyclic systems. The compound exhibits favorable stability under standard conditions and is compatible with a range of reaction conditions, facilitating its use in multi-step synthetic routes. Its applications extend to research in medicinal chemistry, where it may serve as a precursor for serotonin analogs or other biologically active indole derivatives.

2-(1H-Indol-3-yl)propan-1-ol structure

Product Name:2-(1H-Indol-3-yl)propan-1-ol

CAS No:10006-92-5

MF:C₁₁H₁₃NO

MW:175.227022886276

CID:118288

PubChem ID:12204549

Update Time:2025-06-06

2-(1H-Indol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-3-ethanol, b-methyl-
- 1H-Indole-3-ethanol,-bta--methyl-(9CI)
- 3-(2-Hydroxy-1-methylethyl)indole
- b-Methyltryptophol
- Indole-3-ethanol,b-methyl- (7CI,8CI)
- 2-(1H-INDOL-3-YL)PROPAN-1-OL
- (S)-2-(1H-Indol-3-yl)propan-1-ol
- 1H-Indole-3-ethanol, beta-methyl-
- 2-(1H-Indole-3-yl)-1-propanol
- SB46237
- P11616
- CS-0058767
- SB47298
- 10006-92-5
- 2-(1H-Indol-3-yl)propan-1-ol
- Inchi： 1S/C11H13NO/c1-8(7-13)10-6-12-11-5-3-2-4-9(10)11/h2-6,8,12-13H,7H2,1H3
- InChI Key： BQJNIKZTDTZGFT-UHFFFAOYSA-N
- SMILES： OCC(C)C1=CNC2C=CC=CC1=2

Computed Properties

Exact Mass: 175.099714038g/mol
Monoisotopic Mass: 175.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 36

2-(1H-Indol-3-yl)propan-1-ol Pricemore >>

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